5-Iodo-2-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzonitrile

• CAS No.: 1369255-12-8
• Molecular Formula: C13H6F3IN2O
• Molecular Weight: 390.1 g/mol
• IUPAC Name: 5-iodo-2-[5-(trifluoromethyl)pyridin-2-yl]oxybenzonitrile
• InChI: InChI=1S/C13H6F3IN2O/c14-13(15,16)9-1-4-12(19-7-9)20-11-3-2-10(17)5-8(11)6-18/h1-5,7H
• InChI Key: WJWXTHTYRRBPLA-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1I)C#N)OC2=NC=C(C=C2)C(F)(F)F

Description

5-Iodo-2-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzonitrile is a useful research compound. Its molecular formula is C13H6F3IN2O and its molecular weight is 390.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-hydroxy-5-iodo-benzonitrile (80.0 g, 0.328 mol) and 2-chloro-5-tri fluoromethylpyridine (60.0 g, 0.328 mol) in DMF (500 ml) was added K2CO3 (91.0 g, 0.656 mol). The reaction mixture was refluxed overnight, then filtered and concentrated. Purification via column chromatography on silica gel (petroleum ether/ethyl acetate=10/1) afforded the title product (120 g) as a white solid.

Synthesis routes and methods II

Procedure details

K2CO3 (91.0 g, 0.656 mol) was added to a solution of 2-hydroxy-5-iodo-benzonitrile (80.0 g, 0.328 mol) and 2-chloro-5-tri-fluoromethyl-pyridine (60.0 g, 0.328 mol) in DMF (500 ml) was added. The reaction mixture was refluxed overnight, filtered and concentrated. Purification via FC (PE/EtOAc=10/1) afforded the title product as a white solid (120 g).